molecular formula C22H19ClN2O3 B5168762 3-(4-chlorophenyl)-2-(2,4-dimethoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone

3-(4-chlorophenyl)-2-(2,4-dimethoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone

Cat. No.: B5168762
M. Wt: 394.8 g/mol
InChI Key: QPJPVLQOQCFPLQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-chlorophenyl)-2-(2,4-dimethoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone is a chemical compound that belongs to the class of quinazolinone derivatives. It has been extensively studied for its potential applications in various scientific research fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 3-(4-chlorophenyl)-2-(2,4-dimethoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone is not fully understood. However, it is believed to act by binding to specific targets, such as enzymes or proteins, and modulating their activity. For example, it has been shown to inhibit the activity of certain protein kinases, which are involved in the regulation of cell growth and proliferation. It has also been shown to inhibit the activity of certain phosphodiesterases, which are involved in the regulation of intracellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific target that it binds to and modulates. For example, its inhibition of certain protein kinases may lead to the suppression of cell growth and proliferation, which could be beneficial for the treatment of cancer. Its inhibition of certain phosphodiesterases may lead to the modulation of intracellular signaling pathways, which could be beneficial for the treatment of neurological disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-chlorophenyl)-2-(2,4-dimethoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone in lab experiments is its high potency and selectivity for certain targets. This allows for the study of specific biochemical and physiological pathways in a more precise manner. However, one of the limitations of using this compound is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for the study of 3-(4-chlorophenyl)-2-(2,4-dimethoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone. One direction is the further investigation of its potential as a lead compound for the development of new drugs for the treatment of cancer, Alzheimer's disease, and other neurological disorders. Another direction is the study of its effects on other targets, such as ion channels and transporters, which could lead to the development of new drugs for the treatment of various diseases. Additionally, the development of more efficient synthesis methods and the optimization of its pharmacokinetic and pharmacodynamic properties could further enhance its potential as a therapeutic agent.

Synthesis Methods

The synthesis of 3-(4-chlorophenyl)-2-(2,4-dimethoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone involves the condensation of 4-chloroaniline, 2,4-dimethoxybenzaldehyde, and anthranilic acid in the presence of acetic anhydride and glacial acetic acid. This reaction is carried out under reflux conditions, and the resulting product is purified by recrystallization using ethanol as the solvent. The yield of the product is typically in the range of 60-70%.

Scientific Research Applications

3-(4-chlorophenyl)-2-(2,4-dimethoxyphenyl)-2,3-dihydro-4(1H)-quinazolinone has been studied for its potential applications in various scientific research fields. In medicinal chemistry, it has been investigated as a potential lead compound for the development of new drugs for the treatment of cancer, Alzheimer's disease, and other neurological disorders. In pharmacology, it has been studied for its potential as a selective inhibitor of certain enzymes, such as protein kinases and phosphodiesterases. In biochemistry, it has been used as a probe to study the structure and function of various proteins and enzymes.

Properties

IUPAC Name

3-(4-chlorophenyl)-2-(2,4-dimethoxyphenyl)-1,2-dihydroquinazolin-4-one
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H19ClN2O3/c1-27-16-11-12-18(20(13-16)28-2)21-24-19-6-4-3-5-17(19)22(26)25(21)15-9-7-14(23)8-10-15/h3-13,21,24H,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QPJPVLQOQCFPLQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC(=C(C=C1)C2NC3=CC=CC=C3C(=O)N2C4=CC=C(C=C4)Cl)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H19ClN2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

394.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.